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Compound of Interest

Compound Name: NPS-2143 hydrochloride

Cat. No.: B1353926 Get Quote

Technical Support Center: NPS-2143
Hydrochloride
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the storage, handling, and troubleshooting of

experiments involving NPS-2143 hydrochloride.

Frequently Asked Questions (FAQs)
Q1: What is the recommended method for storing NPS-2143 hydrochloride?

A: Proper storage of NPS-2143 hydrochloride is crucial for maintaining its stability and

ensuring reliable experimental outcomes. Recommendations for storing the compound in both

solid and solution form are summarized below.

Q2: How should I prepare stock solutions of NPS-2143 hydrochloride?

A: NPS-2143 hydrochloride is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO)

and ethanol.[1] For most in vitro experiments, DMSO is the recommended solvent. To prepare

a stock solution, dissolve the compound in fresh, anhydrous DMSO to the desired

concentration.[2] If precipitation is observed, gentle warming and/or sonication can be used to

aid dissolution. For in vivo studies, specific formulations using co-solvents like PEG300,

Tween-80, and saline, or corn oil are often required.
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Q3: Can I store stock solutions of NPS-2143 hydrochloride? If so, under what conditions?

A: Yes, stock solutions of NPS-2143 hydrochloride in DMSO can be stored for future use. For

long-term storage, it is recommended to aliquot the stock solution into smaller volumes to avoid

repeated freeze-thaw cycles and store at -80°C. For shorter periods, storage at -20°C is also

acceptable.

Q4: What is the mechanism of action of NPS-2143 hydrochloride?

A: NPS-2143 hydrochloride is a selective and potent antagonist of the Calcium-Sensing

Receptor (CaSR).[1] The CaSR is a G-protein coupled receptor that plays a key role in

regulating extracellular calcium homeostasis. By blocking the CaSR, NPS-2143 stimulates the

secretion of parathyroid hormone (PTH).[1]

Troubleshooting Guide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1353926?utm_src=pdf-body
https://www.benchchem.com/product/b1353926?utm_src=pdf-body
https://www.benchchem.com/product/b1353926?utm_src=pdf-body
https://www.benchchem.com/product/b1353926?utm_src=pdf-body
https://www.tocris.com/products/nps-2143-hydrochloride_3626
https://www.tocris.com/products/nps-2143-hydrochloride_3626
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1353926?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Potential Cause Recommended Solution

Compound Precipitation in

Stock Solution

- Solvent has absorbed

moisture.- Solution

concentration is too high.-

Improper storage.

- Use fresh, anhydrous DMSO

to prepare solutions.[2]- Gently

warm the solution or sonicate

to redissolve the compound.-

Ensure the stock solution is

stored at the recommended

temperature and protected

from moisture.

Inconsistent Experimental

Results

- Degradation of the compound

due to improper storage or

handling.- Repeated freeze-

thaw cycles of the stock

solution.

- Prepare fresh stock solutions

from solid compound.- Aliquot

stock solutions into single-use

volumes to avoid freeze-thaw

cycles.[2]- For in vivo

experiments, it is

recommended to prepare the

working solution fresh on the

day of use.

Unexpected Peaks in

Analytical Data (e.g., HPLC,

LC-MS)

- Potential degradation of the

compound.- Contamination of

the solvent or sample.

- While specific degradation

products of NPS-2143

hydrochloride are not

extensively documented in

publicly available literature,

general best practices should

be followed to minimize

degradation. Protect the

compound and its solutions

from light and exposure to

strong acids, bases, and

oxidizing agents.- Use high-

purity solvents and ensure all

labware is clean.

Low Solubility in Aqueous

Buffers

- NPS-2143 hydrochloride has

limited solubility in aqueous

solutions.

- For cell-based assays, the

final concentration of DMSO in

the culture medium should be
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kept low (typically ≤0.1%) to

avoid solvent-induced toxicity.

Prepare a concentrated stock

solution in DMSO and then

dilute it in the aqueous

experimental buffer or media

immediately before use.

Data and Protocols
Storage Recommendations

Form
Storage

Temperature
Duration Reference

Solid (Powder) -20°C 3 years [2]

Solution in Solvent -80°C 1 year [2]

Solution in Solvent -20°C 1 month [2]

Solubility Data
Solvent Maximum Concentration Reference

DMSO 82 mg/mL (200.52 mM) [2]

DMSO 44.54 mg/mL (100 mM) [1]

Ethanol 4.45 mg/mL (10 mM) [1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Materials: NPS-2143 hydrochloride powder, anhydrous DMSO, sterile microcentrifuge

tubes.

Procedure:
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Allow the NPS-2143 hydrochloride vial to equilibrate to room temperature before

opening.

Weigh the desired amount of NPS-2143 hydrochloride powder in a sterile

microcentrifuge tube.

Add the calculated volume of anhydrous DMSO to achieve a final concentration of 10 mM.

For example, to prepare 1 mL of a 10 mM solution (assuming a molecular weight of

445.38 g/mol ), dissolve 4.45 mg of NPS-2143 hydrochloride in 1 mL of DMSO.

Vortex or sonicate the solution until the compound is completely dissolved.

Aliquot the stock solution into smaller, single-use volumes in sterile tubes.

Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.
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Mechanism of Action of NPS-2143 Hydrochloride

NPS-2143 Hydrochloride
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General In Vitro Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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